5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2-chlorophenyl)methylidene]-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C15H16ClN3OS/c1-18-6-8-19(9-7-18)15-17-14(20)13(21-15)10-11-4-2-3-5-12(11)16/h2-5,10H,6-9H2,1H3/b13-10-
• InChI Key: NFKXRTDWRYUFFE-RAXLEYEMSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=O)C(=CC3=CC=CC=C3Cl)S2
• Isomeric SMILES: CN1CCN(CC1)C2=NC(=O)/C(=C/C3=CC=CC=C3Cl)/S2
• Molecular Formula: C15H16ClN3OS
• Molecular Weight: 321.8 g/mol

Description

5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one, also known as CCT137690, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound has shown promising results in preclinical studies and has been identified as a potential drug candidate for further development.

Mechanism of Action

5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one acts as a selective inhibitor of the protein kinase CHK1, which is involved in DNA damage repair and cell cycle regulation. By inhibiting CHK1, 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one disrupts the cell cycle and induces apoptosis in cancer cells. This mechanism of action has been extensively studied and has been shown to be effective in various cancer cell lines and animal models.
Biochemical and Physiological Effects
5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one has been shown to have a selective effect on cancer cells, with minimal toxicity to normal cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. In addition, 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one is its selectivity for cancer cells, which minimizes the risk of toxicity to normal cells. This compound has also been shown to have a synergistic effect with other cancer therapies, making it a potential adjuvant therapy for cancer treatment. However, one limitation of 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one is its relatively low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one. One area of interest is the development of more effective formulations of the compound that improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict response to 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one, which could help to personalize cancer treatment. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of 5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one in humans.

Scientific Research Applications

5-(2-chlorobenzylidene)-2-(4-methyl-1-piperazinyl)-1,3-thiazol-4(5H)-one has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been studied in animal models of cancer and has been shown to inhibit tumor growth and metastasis.